Cas no 31107-44-5 (Dechlorane 602)

• Product Name: Dechlorane 602
• CAS No: 31107-44-5
• MF: C₁₄H₄Cl₁₂O
• MW: 613.616952896118
• CID: 320509
• PubChem ID: 35733
• Update Time: 2025-09-22

Dechlorane 602 Chemical and Physical Properties

Names and Identifiers

• 1,4:6,9-Dimethanodibenzofuran,1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-
• Dechlorane 602
• 1,4:6,9-Dimethanodibenzofuran,1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-oct...
• 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachlor-1,4,4a,5a,6,9,9a,9b-octahydro-1,4,6,9-dimethano-dibe
• 1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4,6,9-dimethano-dibenzofuran
• 1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4,6,9-dimethanodibenzofuran 4
• 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4A'A
• AfA,5A'A
• AfA,6,9,9A'A
• AfA,9A'A
• Afas-octahydro-1,4:6,9-dimethanodibenzofuran
• EINECS 250-472-9
• AI3-27887
• 1,4:6,9-Dimethanodibenzofuran, 1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-
• 31107-44-5
• NS00002190
• 1,4,5,6,7,11,12,13,14,14,15,15-dodecachloro-9-oxapentacyclo[9.2.1.14,7.02,10.03,8]pentadeca-5,12-diene
• AKOS030239793
• SCHEMBL10453125
• J-018242
• 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran
• FT-0665543
• AI 3-27887
• 1,2,3,4,6,7,8,9,10,10,11,11-dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4
• CDBKZZACXQLFMK-UHFFFAOYSA-N
• DB-225850

• Inchi： 1S/C14H4Cl12O/c15-3-5(17)11(21)7-1(9(3,19)13(11,23)24)2-8(27-7)12(22)6(18)4(16)10(2,20)14(12,25)26/h1-2,7-8H
• InChI Key： CDBKZZACXQLFMK-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(C1(Cl)Cl)(C1C2C2C3(C(=C(C(C3(Cl)Cl)(C2O1)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 607.65200
• Monoisotopic Mass: 607.652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 6

Experimental Properties

• Density: 2.04
• Melting Point: 296-298oC
• Boiling Point: 552.3°Cat760mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.696
• PSA: 9.23000
• LogP: 7.67720